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Compound of Interest
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Disclaimer: Direct scientific literature extensively detailing the biological functions, metabolism,

or signaling pathways of 2-carboxylauroyl-CoA is not readily available. This technical guide,

therefore, provides an in-depth analysis based on the established metabolism of structurally

related molecules, particularly the C12 dicarboxylic acid, dodecanedioic acid, and its

corresponding CoA ester. The potential roles and metabolic pathways of 2-carboxylauroyl-
CoA discussed herein are largely hypothetical and inferred from known biochemical principles.

Hypothetical Formation of 2-Carboxylauroyl-CoA
The structure of 2-carboxylauroyl-CoA suggests its formation via the carboxylation of lauroyl-

CoA at the alpha-carbon (C2). In biochemistry, such carboxylation reactions are typically

catalyzed by biotin-dependent carboxylases. The most well-characterized of these is acetyl-

CoA carboxylase (ACC), which catalyzes the carboxylation of acetyl-CoA to form malonyl-CoA,

the committed step in fatty acid synthesis[1][2][3]. ACC has two main isoforms in mammals,

ACC1 and ACC2, which are involved in fatty acid synthesis and regulation of beta-oxidation,

respectively[4][5].

While ACC's primary substrate is acetyl-CoA, it is conceivable that a similar enzyme, or a

promiscuous activity of a known carboxylase, could catalyze the carboxylation of a long-chain

acyl-CoA like lauroyl-CoA. This hypothetical reaction would involve the ATP-dependent

carboxylation of a biotin prosthetic group, followed by the transfer of the carboxyl group to the

alpha-carbon of lauroyl-CoA.
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Dodecanedioic Acid

Dodecanedioyl-CoA

Dicarboxylyl-CoA Synthetase
ATP → AMP + PPi
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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